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Compound of Interest

Compound Name: 3-Methyl-2-heptanol

Cat. No.: B1607020 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Methyl-2-heptanol, a secondary alcohol, is a chiral organic compound with applications in

various fields of chemical research and industry. This technical guide provides an in-depth

overview of its chemical identity, physicochemical properties, and a representative synthetic

protocol. The information is curated to be a valuable resource for professionals in research,

and drug development.

Chemical Identity
The standardized nomenclature and registry number for 3-Methyl-2-heptanol are as follows:

IUPAC Name: 3-methylheptan-2-ol[1]

CAS Number: 31367-46-1[1][2][3]

Physicochemical Properties
A summary of the key physicochemical properties of 3-Methyl-2-heptanol is presented in the

table below. This data is essential for understanding its behavior in various experimental and

industrial settings.
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Property Value Source

Molecular Formula C₈H₁₈O [1][4]

Molecular Weight 130.23 g/mol [1]

Boiling Point
165.00 to 167.00 °C @ 760.00

mm Hg
[5]

Flash Point
148.00 °F (64.20 °C) (Closed

Cup)
[5]

Vapor Pressure
0.604 mmHg @ 25 °C

(estimated)
[5]

XlogP3-AA 2.7 (estimated) [5]

Appearance
Colorless clear liquid

(estimated)
[5]

Experimental Protocols
Representative Synthesis: Grignard Reaction
The synthesis of 3-Methyl-2-heptanol can be achieved through various organic synthesis

routes. A common and effective method is the Grignard reaction, which involves the reaction of

an organomagnesium halide with an aldehyde. Below is a representative protocol adapted from

the synthesis of a structurally similar alcohol.

Reaction:

Materials and Equipment:

2-Bromopentane

Magnesium turnings

Acetaldehyde

Anhydrous diethyl ether
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5% aqueous NaOH solution

Anhydrous magnesium sulfate

Round-bottom flask with a reflux condenser and a dropping funnel

Heating mantle

Separatory funnel

Distillation apparatus

Procedure:

Preparation of the Grignard Reagent: In a flame-dried round-bottom flask equipped with a

reflux condenser and a dropping funnel, place magnesium turnings. Add a solution of 2-

bromopentane in anhydrous diethyl ether dropwise to the magnesium turnings. The reaction

is initiated, which is evident by the formation of bubbles. The mixture is then refluxed until

most of the magnesium has reacted to form the Grignard reagent (pentylmagnesium

bromide).

Reaction with Acetaldehyde: The Grignard reagent solution is cooled in an ice bath. A

solution of acetaldehyde in anhydrous diethyl ether is added dropwise from the dropping

funnel. The reaction is exothermic and should be controlled by the rate of addition.

Quenching and Extraction: After the addition is complete, the reaction mixture is stirred for

an additional hour at room temperature. The reaction is then quenched by the slow addition

of a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid. The

organic layer is separated using a separatory funnel. The aqueous layer is extracted with

diethyl ether.

Washing and Drying: The combined organic layers are washed with a 5% aqueous NaOH

solution and then with brine. The organic layer is dried over anhydrous magnesium sulfate.

Purification: The diethyl ether is removed by distillation. The resulting crude 3-Methyl-2-
heptanol is then purified by fractional distillation under reduced pressure.
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Logical Relationships in Synthesis
The synthesis of 3-Methyl-2-heptanol via a Grignard reaction can be visualized as a logical

workflow. The following diagram illustrates the key steps and transformations in this synthetic

pathway.

Reactants:
2-Bromopentane

Magnesium
Acetaldehyde

Step 1: Grignard Reagent Formation
(Pentylmagnesium bromide)

Step 2: Nucleophilic Addition
(Reaction with Acetaldehyde)

Intermediate Product

Step 3: Acidic Workup (Quenching)

Crude Product:
3-Methyl-2-heptanol

Step 4: Purification
(Distillation)

Final Product:
Pure 3-Methyl-2-heptanol
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Click to download full resolution via product page

Caption: Workflow for the Grignard Synthesis of 3-Methyl-2-heptanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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